molecular formula C11H19N5 B14873825 4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine

Cat. No.: B14873825
M. Wt: 221.30 g/mol
InChI Key: HQZAYCXIEHKGBJ-UHFFFAOYSA-N
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Description

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine is a compound that belongs to the class of diazepanes, which are seven-membered nitrogen-containing heterocycles. These compounds have gained significant attention due to their diverse biological properties and pharmaceutical importance .

Preparation Methods

The synthesis of 4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine can be achieved through various synthetic routes. One common method involves the reaction of 1,4-diazepane with N,N-dimethylpyrimidin-2-amine under specific reaction conditions. Industrial production methods often employ catalytic processes to enhance yield and purity .

Chemical Reactions Analysis

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine undergoes several types of chemical reactions, including:

Scientific Research Applications

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine involves its interaction with specific molecular targets and pathways. It may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine can be compared with other similar compounds, such as:

Properties

Molecular Formula

C11H19N5

Molecular Weight

221.30 g/mol

IUPAC Name

4-(1,4-diazepan-1-yl)-N,N-dimethylpyrimidin-2-amine

InChI

InChI=1S/C11H19N5/c1-15(2)11-13-6-4-10(14-11)16-8-3-5-12-7-9-16/h4,6,12H,3,5,7-9H2,1-2H3

InChI Key

HQZAYCXIEHKGBJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=NC=CC(=N1)N2CCCNCC2

Origin of Product

United States

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